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Compound of Interest

Compound Name: 2,3-Dinitrotoluene

Cat. No.: B167053

Essential Safety and Handling Guide for 2,3-
Dinitrotoluene

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 2,3-Dinitrotoluene (DNT) in a laboratory setting. Adherence to these procedures is
vital for ensuring the safety of researchers, scientists, and drug development professionals.
2,3-Dinitrotoluene is a toxic compound that can be absorbed through the skin and by
inhalation or ingestion, with potential for serious health effects, including methemoglobinemia,
liver damage, and reproductive harm.[1][2][3]

Health Hazard Summary

2,3-Dinitrotoluene is classified as toxic if swallowed, in contact with skin, or if inhaled.[4] It is
suspected of causing genetic defects, may cause cancer, and is suspected of damaging
fertility.[5] Prolonged or repeated exposure may cause damage to organs.[5] The substance
can cause the formation of methemoglobin, leading to cyanosis (bluish discoloration of the
skin), headache, dizziness, and nausea.[1][6]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against the hazards associated with
2,3-Dinitrotoluene.
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PPE Category

Specification

Citations

Hand Protection

Wear appropriate chemical-
resistant gloves. Consult the
glove manufacturer's chemical
resistance guide for specific

recommendations.

[1]5]

Eye and Face Protection

Chemical safety goggles
compliant with OSHA's eye
and face protection regulations
(29 CFR 1910.133) are
mandatory. A face shield may
be required for additional

protection against splashes.

[1](7]

Respiratory Protection

A NIOSH-approved respirator
is required when workplace
conditions warrant its use. Use
a full-face particle respirator
type N100 (US) or type P3 (EN
143) respirator cartridges as a
backup to engineering
controls. For higher exposures,
a full-face supplied-air

respirator may be necessary.

[1](8]

Protective Clothing

Wear appropriate protective
clothing to prevent skin
exposure, such as a chemical-
resistant suit.[1][8] Do not take

contaminated clothing home.

Exposure Limits and Physical Properties

Understanding the exposure limits and physical characteristics of 2,3-Dinitrotoluene is

essential for a comprehensive risk assessment.
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Parameter

Value

Citations

OSHA PEL (Permissible

Exposure Limit)

1.5 mg/m3 TWA (for

Dinitrotoluene, mixed isomers)

[1]

NIOSH REL (Recommended

Exposure Limit)

1.5 mg/m3 TWA (for

Dinitrotoluene, mixed isomers)

[1]

ACGIH TLV (Threshold Limit

Value)

0.2 mg/m3 TWA; Skin (for

Dinitrotoluene, mixed isomers)

[1]

Light yellow crystals or orange-

Appearance yellow crystalline solid.[1][2]

Odor Characteristic odor.[2]

Flash Point 207 °C (404 °F) [2]
Solubility Insoluble in water.[2]

Operational and Disposal Plans

A systematic approach to handling 2,3-Dinitrotoluene minimizes risks. The following workflow

outlines the necessary steps from preparation to post-handling procedures.
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Workflow for Safe Handling of 2,3-Dinitrotoluene

Preparation
- Review SDS
- Assemble PPE
- Verify fume hood function

l

Handling
- Work in fume hood
- Avoid dust generation
- Use non-sparking tools

Spill Response

Post-Handling Exposure Response

- Decontaminate work area
- Remove PPE correctly

l

Waste Collection
- Segregate DNT waste
- Use labeled, sealed containers

- Evacuate area
- Notify EHS
- Do not sweep dry material

- Remove from exposure
- Administer first aid
- Seek medical attention

Disposal
- Follow institutional and

local regulations
- Contact EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dinitrotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
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2-3-dinitrotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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